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Compound Name: 3-Phenylbenzylamine
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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Phenylbenzylamine, a
biphenylmethanamine derivative with applications in pharmaceutical and chemical synthesis.
Due to a notable absence of dedicated historical and detailed experimental literature on this
specific isomer, this document compiles available physicochemical data and presents plausible
synthetic routes based on established chemical principles for benzylamines. This guide offers
detailed, representative experimental protocols for the synthesis of 3-Phenylbenzylamine via
the reduction of 3-phenylbenzonitrile and the reductive amination of 3-phenylbenzaldehyde.
Furthermore, it discusses the potential applications of this compound in drug discovery and
materials science, serving as a foundational resource for researchers in the field.

Introduction

3-Phenylbenzylamine, also known as 3-(aminomethyl)biphenyl or 3-biphenylmethanamine, is
an organic compound featuring a benzylamine core with a phenyl substituent at the meta
position. Its structural motif is of interest in medicinal chemistry and materials science, where
the biphenyl scaffold can impart unique pharmacological or material properties. The amine
functionality serves as a key synthetic handle for further molecular elaboration.
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Despite its commercial availability as a research chemical, a detailed account of the discovery
and developmental history of 3-Phenylbenzylamine is not readily available in the public
domain. It is primarily utilized as a building block in the synthesis of more complex molecules,
particularly in the development of pharmaceuticals targeting neurological disorders and as an
intermediate for specialty chemicals and polymers.[1]

Physicochemical Properties

The known physicochemical properties of 3-Phenylbenzylamine are summarized in the table
below. It is important to note that comprehensive analytical data for this compound is not
consistently provided by commercial suppliers.

Property Value Reference(s)
Molecular Formula CisHisN

Molecular Weight 183.25 g/mol

Appearance Solid

Melting Point 28 °C [2]

Boiling Point 128 °C [2]

Density (Predicted) 1.048+0.06 g/cm3 [2]

Storage Temperature 2-8 °C (under inert gas) [2]

Synthesis of 3-Phenylbenzylamine

While specific literature detailing the synthesis of 3-Phenylbenzylamine is scarce, two primary
and reliable synthetic routes for benzylamines can be proposed: the reduction of the
corresponding nitrile and the reductive amination of the corresponding aldehyde.

Route 1: Reduction of 3-Phenylbenzonitrile

This approach involves the chemical reduction of the nitrile group of 3-phenylbenzonitrile to the
primary amine. This is a common and effective method for the synthesis of benzylamines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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